Cas no 6721-66-0 (2-methoxy-N,N-dimethyl-2-phenylethanamine)

2-methoxy-N,N-dimethyl-2-phenylethanamine structure
6721-66-0 structure
Product name:2-methoxy-N,N-dimethyl-2-phenylethanamine
CAS No:6721-66-0
MF:C11H17NO
MW:179.25878
CID:1720788
PubChem ID:23180

2-methoxy-N,N-dimethyl-2-phenylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-N,N-dimethyl-2-phenylethanamine
    • benzeneethanamine, beta-methoxy-N,N-dimethyl-
    • N,N-Dimethyl-β-methoxybenzeneethanamine
    • SCHEMBL9493145
    • 6721-66-0
    • DTXSID10986321
    • 2-Methoxy-N,N-dimethyl-2-phenylethan-1-amine
    • N,N-Dimethyl-beta-methoxyphenethylamine
    • N,N-Dimethyl beta-methoxy beta-phenylethylamine
    • PHENETHYLAMINE, N,N-DIMETHYL-beta-METHOXY-
    • BRN 2804147
    • 1-13-00-00240 (Beilstein Handbook Reference)
    • Inchi: InChI=1S/C11H17NO/c1-12(2)9-11(13-3)10-7-5-4-6-8-10/h4-8,11H,9H2,1-3H3
    • InChI Key: OEZZFHANQAGLDU-UHFFFAOYSA-N
    • SMILES: CN(C)CC(C1=CC=CC=C1)OC

Computed Properties

  • Exact Mass: 179.13111
  • Monoisotopic Mass: 179.131014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.5
  • XLogP3: 1.6

Experimental Properties

  • Density: 0.963
  • Boiling Point: 239.5°C at 760 mmHg
  • Flash Point: 69.6°C
  • Refractive Index: 1.504
  • PSA: 12.47

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